Cas no 2229525-91-9 (2-(4-cyclopropylphenyl)ethanethioamide)

• Product Name: 2-(4-cyclopropylphenyl)ethanethioamide
• CAS No: 2229525-91-9
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 6012586
• PubChem ID: 165678049
• Update Time: 2025-06-08

2-(4-cyclopropylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropylphenyl)ethanethioamide
• EN300-1780828
• 2229525-91-9

• Inchi： 1S/C11H13NS/c12-11(13)7-8-1-3-9(4-2-8)10-5-6-10/h1-4,10H,5-7H2,(H2,12,13)
• InChI Key： SQZNZIWTLLIOBW-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=CC=1)C1CC1)N

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(4-cyclopropylphenyl)ethanethioamide

Introduction to 2-(4-cyclopropylphenyl)ethanethioamide (CAS No: 2229525-91-9)

2-(4-cyclopropylphenyl)ethanethioamide, identified by the Chemical Abstracts Service Number (CAS No) 2229525-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thioamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 4-cyclopropylphenyl in its molecular framework introduces unique electronic and steric properties, making it a promising scaffold for drug discovery and development.

The molecular structure of 2-(4-cyclopropylphenyl)ethanethioamide consists of a phenyl ring substituted with a cyclopropyl group at the para position, linked to an ethanethioamide moiety. This arrangement imparts a balance of lipophilicity and polarity, which is often critical for optimal pharmacokinetic profiles. The thioamide functional group (-CS-NH₂) is known to participate in various hydrogen bonding interactions and can serve as a key pharmacophore in designing molecules with enhanced binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel thioamide derivatives as potential therapeutic agents. These compounds have demonstrated efficacy in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The 4-cyclopropylphenyl substituent in 2-(4-cyclopropylphenyl)ethanethioamide is particularly noteworthy, as it has been shown to influence the compound's solubility, metabolic stability, and interaction with biological macromolecules. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-(4-cyclopropylphenyl)ethanethioamide is its potential application in the development of small-molecule inhibitors targeting critical disease-related enzymes. For instance, studies have indicated that thioamide derivatives can exhibit inhibitory activity against enzymes such as carbonic anhydrase, which plays a pivotal role in conditions like glaucoma and altitude sickness. The unique structural features of this compound may enable it to bind to the active site of such enzymes with high selectivity and potency.

Moreover, the cyclopropyl group in the 4-cyclopropylphenyl moiety is known to enhance the metabolic stability of drug candidates by resisting oxidative degradation. This property is particularly valuable in pharmaceutical applications where prolonged half-life and reduced side effects are desirable. Additionally, the phenyl ring provides a hydrophobic surface that can interact favorably with lipid-rich environments within biological membranes, potentially improving cell membrane permeability and oral bioavailability.

The synthesis of 2-(4-cyclopropylphenyl)ethanethioamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the thioamide functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the 4-cyclopropylphenyl core efficiently. The optimization of these synthetic protocols is crucial for scaling up production while maintaining chemical integrity.

In terms of pharmacological evaluation, 2-(4-cyclopropylphenyl)ethanethioamide has been subjected to various in vitro and in vivo assays to assess its biological activity. Preliminary results suggest that this compound exhibits moderate inhibitory effects on certain enzymes and may have potential applications in treating inflammatory disorders or neurological conditions. However, further comprehensive studies are necessary to elucidate its mechanism of action and long-term safety profile.

The integration of computational chemistry tools has significantly accelerated the discovery process for compounds like 2-(4-cyclopropylphenyl)ethanethioamide. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular geometry, and identify potential lead compounds before experimental synthesis begins. These computational approaches have been instrumental in guiding synthetic strategies and improving the efficiency of drug development pipelines.

Recent advancements in high-throughput screening (HTS) technologies have enabled rapid testing of large libraries of compounds for biological activity. This high-throughput approach has been particularly effective in identifying novel derivatives of 2-(4-cyclopropylphenyl)ethanethioamide with enhanced pharmacological properties. By combining HTS data with structure-activity relationship (SAR) analysis, researchers can refine molecular structures to achieve desired therapeutic outcomes.

The role of 2-(4-cyclopropylphenyl)ethanethioamide in addressing unmet medical needs remains an active area of investigation. Its unique structural features offer a rich foundation for designing next-generation therapeutics with improved efficacy and reduced toxicity. As research continues to uncover new biological targets and mechanisms, compounds like this thioamide derivative are poised to play a significant role in future drug development efforts.

In conclusion,2-(4-cyclopropylphenyl)ethanethioamide (CAS No: 2229525-91-9) represents a promising candidate for pharmaceutical applications due to its distinctive chemical structure and potential biological activities. The combination of synthetic innovation, computational modeling, and experimental validation continues to drive progress in understanding its therapeutic potential. As scientists delve deeper into its properties,this compound is likely to contribute significantly to advancements in medicinal chemistry and drug discovery.